Cas no 81839-27-2 ((S)-alpha-Fluoromethylhistidine HCl)

• Product name: (S)-alpha-Fluoromethylhistidine HCl
• CAS No: 81839-27-2
• MF: C₇H₁₂Cl₂FN₃O₂
• MW: 260.093482971191
• CID: 4768135

(S)-alpha-Fluoromethylhistidine HCl Chemical and Physical Properties

Names and Identifiers

• (S)-alpha-Fluoromethylhistidine HCl
• (S)-2-Amino-2-(fluoromethyl)-3-(1H-imidazol-5-yl)propanoic acid dihydrochloride
• (S)-(+)-alpha-Fluoromethylhistidine dihydrochloride
• (S)-2-((1H-Imidazol-4-yl)methyl)-2-amino-3-fluoropropanoic acid dihydrochloride

• Inchi： 1S/C7H10FN3O2.2ClH/c8-3-7(9,6(12)13)1-5-2-10-4-11-5;;/h2,4H,1,3,9H2,(H,10,11)(H,12,13);2*1H/t7-;;/m1../s1
• InChI Key： LIJUCORJKQZTOS-XCUBXKJBSA-N
• SMILES： Cl.Cl.FC[C@@](C(=O)O)(CC1=CN=CN1)N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Topological Polar Surface Area: 92